Cas no 5962-13-0 ((furan-2-yl)methylurea)

• Product Name: (furan-2-yl)methylurea
• CAS No: 5962-13-0
• MF: C₆H₈N₂O₂
• MW: 140.139921188354
• MDL: MFCD00466605
• CID: 867815
• PubChem ID: 587724
• Update Time: 2025-05-26

(furan-2-yl)methylurea Chemical and Physical Properties

Names and Identifiers

• 1-(Furan-2-ylmethyl)urea
• (Furan-2-ylmethyl)urea
• furan-2-ylmethylurea
• FURAN-2-YLMETHYL-UREA
• Furfurylurea
• 1-(2-Furylmethyl)urea
• urea, N-(2-furanylmethyl)-
• (furan-2-yl)methylurea
• MFCD00466605
• N-(2-Furylmethyl)urea #
• F1967-1591
• DTXSID20343143
• EN300-05369
• [(furan-2-yl)methyl]urea
• N-(2-Furylmethyl)urea
• DB-297615
• N-[(furan-2-yl)methyl]urea
• STK367294
• Z56900771
• F88089
• HMS1724A02
• Oprea1_477147
• SCHEMBL4448151
• CS-0219937
• WUJ
• Urea, N-(2-furfuryl)-
• 5962-13-0
• AKOS000117208

• MDL： MFCD00466605
• Inchi： 1S/C6H8N2O2/c7-6(9)8-4-5-2-1-3-10-5/h1-3H,4H2,(H3,7,8,9)
• InChI Key： AUHRREWMYVOMRT-UHFFFAOYSA-N
• SMILES： O1C=CC=C1CNC(N)=O

Computed Properties

• Exact Mass: 140.05864
• Monoisotopic Mass: 140.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 68.3Ų

Experimental Properties

• PSA: 68.26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds

Additional information on (furan-2-yl)methylurea

Introduction to (furan-2-yl)methylurea (CAS No. 5962-13-0)

Compound with the chemical name (furan-2-yl)methylurea and the CAS number 5962-13-0 is a significant molecule in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential applications in drug development and material science. The molecular structure of (furan-2-yl)methylurea consists of a furan ring linked to a methylurea moiety, which endows it with distinct chemical properties that make it a valuable intermediate in synthetic chemistry.

The furan ring, a five-membered heterocyclic aromatic compound, is known for its electron-rich nature and ability to participate in various chemical reactions such as nucleophilic addition and cycloadditions. This feature is particularly useful in medicinal chemistry, where such functionalities can be leveraged to enhance binding affinity and selectivity in drug design. The methylurea component, on the other hand, introduces a polar urea group that can interact with biological targets through hydrogen bonding, making it an attractive moiety for the development of bioactive molecules.

In recent years, (furan-2-yl)methylurea has been explored as a key intermediate in the synthesis of various pharmacologically active compounds. Its structural versatility allows for modifications at multiple positions, enabling the creation of a diverse array of derivatives with tailored biological activities. For instance, researchers have utilized this compound in the development of novel antiviral agents, where the furan ring has been shown to enhance viral entry inhibition by interacting with specific viral proteins.

Moreover, the incorporation of (furan-2-yl)methylurea into drug candidates has demonstrated promising results in anticancer research. Studies have indicated that derivatives of this compound can induce apoptosis in cancer cells by disrupting mitochondrial function and inhibiting key signaling pathways involved in cell proliferation. The urea moiety plays a crucial role in these interactions by forming stable hydrogen bonds with target proteins, thereby modulating their activity.

The synthesis of (furan-2-yl)methylurea typically involves multi-step organic reactions, starting from readily available furan derivatives and urea precursors. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to achieve high yields and purity levels. These techniques not only facilitate the production of (furan-2-yl)methylurea but also enable the introduction of additional functional groups for further derivatization.

Recent advancements in computational chemistry have also contributed to the optimization of synthetic routes for (furan-2-yl)methylurea. Molecular modeling studies have helped predict the most favorable reaction conditions and intermediates, thereby reducing experimental trial-and-error. This approach has been particularly beneficial in designing complex derivatives with enhanced pharmacological properties.

In conclusion, (furan-2-yl)methylurea (CAS No. 5962-13-0) is a versatile and valuable compound with significant potential in pharmaceutical research and development. Its unique structural features make it an excellent scaffold for designing novel bioactive molecules with applications ranging from antiviral to anticancer therapies. As synthetic methodologies continue to evolve and our understanding of molecular interactions deepens, compounds like (furan-2-yl)methylurea are poised to play an increasingly important role in the discovery and development of next-generation therapeutics.